Cas no 28218-64-6 (Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate))

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) structure
28218-64-6 structure
Product Name:Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate)
CAS No:28218-64-6
MF:C10H17N5O16P4
MW:587.160925626755
CID:258348
PubChem ID:193629
Update Time:2025-04-19

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Chemical and Physical Properties

Names and Identifiers

    • Adenosine3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) (9CI)
    • Adenosine 3'-diphosphate 5'-diphosphate
    • Adenosine 3',5'-dipyrophosphate
    • Adenosine, 3',5'-bis(trihydrogen pyrophosphate) (8CI)
    • Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate)
    • ppApp
    • DTXSID70950947
    • SCHEMBL7260957
    • Adenosine 3',5'-bis(diphosphoric acid)
    • N7Y
    • Adenosine-5'-3'(2')-bis(diphosphate)
    • Adenosine 3'-diphosphate 5'-diphosphate
    • ;adenosine 3',5'-bis(trihydrogen diphosphate)
    • adenosine 3',5'-bis(trihydrogen diphosphate)
    • 28218-64-6
    • adenosine-3',5'-bis-diphosphate
    • 9-{3,5-Bis-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
    • Adenosine 3',5'-dipyrophosphate
    • Inchi: 1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(29-35(25,26)31-33(20,21)22)4(28-10)1-27-34(23,24)30-32(17,18)19/h2-4,6-7,10,16H,1H2,(H,23,24)(H,25,26)(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
    • InChI Key: DWZMGWMGGHNJLF-KQYNXXCUSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 586.96221
  • Monoisotopic Mass: 586.96207746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 961
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.8
  • Topological Polar Surface Area: 326Ų

Experimental Properties

  • PSA: 325.66

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Production Method

Production Method 1

Reaction Conditions
1.1
Reference
Alternative synthesis of guanosine 5'-diphosphate 3'-diphosphate and adenosine 5'-diphosphate 3'-diphosphate from adenosine 5'-tetraphosphate by Streptomyces ATP nucleotide 3'-pyrophosphokinase catalysis
By Mukai, Junichiro, Bioscience, 1992, 56(11), 1876-7

Production Method 2

Reaction Conditions
1.1
Reference
Adenosine polyphosphate
By Furuya, Akira and Sato, Akira, Jpn. Kokai Tokkyo Koho, From Jpn. Kokai Tokkyo Koho, 52148689, 10 Dec 1977, 52148689, 10 Dec 1977

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Raw materials

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Preparation Products

Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate) Related Literature

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